B1575114 Baculoviral IAP repeat-containing protein 5 (95-104)

Baculoviral IAP repeat-containing protein 5 (95-104)

Cat. No. B1575114
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Baculoviral IAP repeat-containing protein 5

Scientific Research Applications

Role in Autoimmune and Autoinflammatory Diseases

The Baculoviral IAP repeat containing 5 (BIRC5) gene encodes survivin, a multifunctional protein involved in cell cycle progression, homeostasis, developmental morphogenesis, and apoptosis. Its upregulation exacerbates autoimmune diseases (AIDs) like multiple sclerosis and myasthenia gravis by reducing survivin-specific cytotoxic T cells activity. DNA damage along with survivin dysregulation has been implicated in the initiation and pathogenesis of cancers and AIDs (Pahlavan et al., 2019).

Involvement in Cancer Progression

Survivin plays a significant role in cancer occurrence and progression. A polymorphism in the promoter of BIRC5 (-31C/G) influences BIRC5 expression and has been linked to an increased risk of developing nasopharyngeal carcinoma among the Chinese population (Ma et al., 2011). The functional polymorphism -31C/G in the promoter of BIRC5 gene also predicts prostate cancer susceptibility (Chen et al., 2013).

Targeting in Cancer Treatment

IAP proteins, characterized by the conserved baculoviral IAP repeat (BIR) domain, are involved in various cellular pathways beyond apoptosis inhibition. Targeting the BIR domains of IAP proteins, such as XIAP and other IAPs, in cancer cells is a promising therapeutic strategy, especially in combination with immune checkpoint inhibitors (Cossu et al., 2019).

Prognostic Significance in Various Cancers

The overexpression of BIRC6, a member of IAPs, is a predictor of poor prognosis in colorectal cancer (Hu et al., 2015) and prostate cancer (Zhuang et al., 2018). BIRC6 expression is also regulated in uterine epithelium during the estrous cycle, suggesting a dynamic role in tissue regulation (Cho et al., 2020).

Impact on Ischemic Stroke

A polymorphism in BIRC5 is associated with the development of ischemic stroke in the Korean population, indicating its role beyond cancer and autoimmune diseases (Chon et al., 2016).

properties

sequence

ELTLGEFLKL

source

Homo sapiens (human)

storage

Common storage 2-8℃, long time storage -20℃.

synonym

Baculoviral IAP repeat-containing protein 5 (95-104)

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.